Cas no 182316-17-2 (1,5,9-Triazacyclododecane-3-methanol,1,5,9-tris[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,5,9-Triazacyclododecane-3-methanol,1,5,9-tris[(4-methylphenyl)sulfonyl]-
• CAS No: 182316-17-2
• MF: C₃₁H₄₁N₃O₇S₃
• MW: 663.868144750595
• CID: 1374398
• Update Time: 2024-08-16

1,5,9-Triazacyclododecane-3-methanol,1,5,9-tris[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane-3-methanol,1,5,9-tris[(4-methylphenyl)sulfonyl]-
• 1,5,9-Triazacyclododecane-3-methanol, 1,5,9-tris[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C31H41N3O7S3/c1-25-6-12-29(13-7-25)42(36,37)32-18-4-20-33(43(38,39)30-14-8-26(2)9-15-30)22-28(24-35)23-34(21-5-19-32)44(40,41)31-16-10-27(3)11-17-31/h6-17,28,35H,4-5,18-24H2,1-3H3
• InChI Key： UETOWGSMBKWVOZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CC(CO)C1

Computed Properties

• Exact Mass: 663.21093

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 812.3±75.0 °C(Predicted)
• PSA: 132.37
• pka: 14.79±0.10(Predicted)